Cas no 2171239-37-3 ((2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid)

• Product Name: (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• CAS No: 2171239-37-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6512451
• PubChem ID: 165575224
• Update Time: 2025-05-24

(2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid
• EN300-1538860
• 2171239-37-3
• (2R)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-5-20(23(29)30)26-22(28)21(25(2,3)4)27-24(31)32-14-19-17-12-8-6-10-15(17)16-11-7-9-13-18(16)19/h6-13,19-21H,5,14H2,1-4H3,(H,26,28)(H,27,31)(H,29,30)/t20-,21+/m1/s1
• InChI Key： IVKHQCGNXLEGQA-RTWAWAEBSA-N
• SMILES： O(C(N[C@@H](C(N[C@@H](C(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid

Comprehensive Overview of (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171239-37-3)

The compound (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171239-37-3) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and manufacturers value this compound for its role in enhancing peptide purity and yield, particularly in the development of therapeutic peptides and bioconjugates.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. The Fmoc-protected amino acid derivative, such as (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid, plays a pivotal role in these applications. Its compatibility with automated peptide synthesizers and resistance to side reactions during deprotection steps make it a preferred choice for researchers. Additionally, its chiral purity ensures the production of enantiomerically pure peptides, a critical factor in bioactive molecule development.

The compound's CAS No. 2171239-37-3 is frequently searched in scientific databases, reflecting its importance in peptide chemistry. Users often inquire about its solubility, storage conditions, and handling protocols, highlighting the need for detailed technical data. For instance, the Fmoc group in this derivative is sensitive to basic conditions, requiring careful pH control during synthesis. Moreover, its stability in organic solvents like dimethylformamide (DMF) and acetonitrile is well-documented, making it suitable for high-throughput screening applications.

Another trending topic in the field is the use of peptide-based therapeutics for chronic diseases and cancer treatment. The (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid derivative is often employed in the synthesis of targeted drug delivery systems. Its ability to incorporate unnatural amino acids into peptide chains enables the design of novel biomolecules with enhanced binding affinity and metabolic stability. This aligns with the growing interest in personalized medicine and precision oncology.

From an SEO perspective, keywords like "Fmoc-amino acid synthesis", "CAS 2171239-37-3 applications", and "peptide building blocks" are highly relevant. These terms cater to both academic researchers and industrial chemists seeking reliable information. The compound's technical specifications, such as molecular weight (C₂₆H₃₂N₂O₅) and melting point, are also frequently queried, underscoring the need for accurate and accessible data.

In conclusion, (2R)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidobutanoic acid (CAS No. 2171239-37-3) is a cornerstone in modern peptide science. Its versatility in drug development, coupled with its robust chemical properties, ensures its continued relevance in biomedical research. As the demand for innovative therapeutics grows, this compound will remain a key player in the life sciences landscape.